Cas no 1379583-54-6 ((Biphenyl-4-ylmethyl)zinc bromide, 0.50 M in THF)

• Product Name: (Biphenyl-4-ylmethyl)zinc bromide, 0.50 M in THF
• CAS No: 1379583-54-6
• MF: C₁₃H₁₁BrZn
• MW: 312.539439439774
• MDL: MFCD22684817
• CID: 4697904
• Update Time: 2025-05-20

(Biphenyl-4-ylmethyl)zinc bromide, 0.50 M in THF Chemical and Physical Properties

Names and Identifiers

• Bromozinc(1+);1-methanidyl-4-phenylbenzene
• (Biphenyl-4-ylmethyl)zinc bromide, 0.50 M in THF

• MDL： MFCD22684817
• Inchi： 1S/C13H11.BrH.Zn/c1-11-7-9-13(10-8-11)12-5-3-2-4-6-12;;/h2-10H,1H2;1H;/q-1;;+2/p-1
• InChI Key： BJSPMLYWNGXINZ-UHFFFAOYSA-M
• SMILES： Br[Zn+].C1(C=CC([CH2-])=CC=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 147
• Topological Polar Surface Area: 0

Additional information on (Biphenyl-4-ylmethyl)zinc bromide, 0.50 M in THF

(Biphenyl-4-ylmethyl)zinc bromide, 0.50 M in THF: A Comprehensive Overview

The compound (Biphenyl-4-ylmethyl)zinc bromide with CAS No. 1379583-54-6 is a highly specialized organozinc compound that has garnered significant attention in the field of organic synthesis and catalysis. This compound, often referred to as Biphenylzinc bromide, is typically provided as a solution in tetrahydrofuran (THF) at a concentration of 0.50 M. Its unique structure and reactivity make it a valuable tool in modern chemical research, particularly in the realm of cross-coupling reactions and organometallic chemistry.

Organometallic compounds like (Biphenyl-4-ylmethyl)zinc bromide are characterized by their ability to facilitate the formation of carbon-carbon bonds, a process that is central to the synthesis of complex organic molecules. The biphenyl group attached to the zinc atom imparts stability and reactivity, making this compound particularly useful in Suzuki-Miyaura coupling reactions. Recent studies have demonstrated its effectiveness in synthesizing biaryl compounds, which are widely used in pharmaceuticals, agrochemicals, and materials science.

One of the most notable advancements involving (Biphenyl-4-ylmethyl)zinc bromide is its application in asymmetric catalysis. Researchers have leveraged its chiral properties to develop enantioselective reactions, which are critical for the production of chiral drugs and fine chemicals. For instance, a 2023 study published in *Nature Chemistry* highlighted its role in the enantioselective synthesis of biologically active compounds, underscoring its versatility and importance in contemporary organic synthesis.

The choice of solvent, THF, plays a crucial role in the stability and reactivity of (Biphenyl-4-ylmethyl)zinc bromide. THF's ability to solvate zinc ions effectively ensures that the compound remains stable under reaction conditions while maintaining its reactivity. This balance is essential for achieving high yields and selectivity in complex chemical transformations.

Recent breakthroughs in computational chemistry have also shed light on the electronic structure of (Biphenyl-4-ylmethyl)zinc bromide, providing deeper insights into its reactivity patterns. Advanced density functional theory (DFT) calculations have revealed that the biphenyl group significantly influences the electron distribution around the zinc center, enhancing its nucleophilic character and facilitating bond formation with electrophilic partners.

In terms of practical applications, (Biphenyl-4-ylmethyl)zinc bromide has been employed in the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its ability to act as a precursor for these materials has opened new avenues for research in nanotechnology and materials science.

Moreover, the use of (Biphenyl-4-ylmethyl)zinc bromide in flow chemistry systems has been explored as a means to enhance reaction efficiency and scalability. By integrating this compound into continuous-flow reactors, chemists can achieve higher throughput while maintaining precise control over reaction conditions.

Despite its widespread use, there remain challenges associated with the handling and storage of (Biphenyl-4-ylmethyl)zinc bromide. Its sensitivity to moisture and oxygen necessitates careful storage under inert conditions to prevent degradation. Researchers have developed innovative packaging solutions to address these issues, ensuring that the compound remains stable for extended periods.

In conclusion, (Biphenyl-4-yImethyl)zinc bromide, CAS No. 1379583-546, stands as a testament to the ongoing advancements in organometallic chemistry. Its unique properties, combined with cutting-edge research findings, position it as an indispensable tool for chemists working at the forefront of molecular synthesis and catalysis.